Cas no 86011-33-8 (Methanediol, 1-acetate)
Methanediol, 1-acetate structure
Product Name:Methanediol, 1-acetate
Methanediol, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methanediol, 1-acetate
- hydroxymethyl acetate
- DTXSID301006585
- Methylene glycol monoacetate
- hydroxymethylene acetate
- 86011-33-8
-
- Inchi： 1S/C3H6O3/c1-3(5)6-2-4/h4H,2H2,1H3
- InChI Key： JYVNDCLJHKQUHE-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CO
Computed Properties
- Exact Mass: 90.031694049g/mol
- Monoisotopic Mass: 90.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 50
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 46.5Ų
Methanediol, 1-acetate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
86011-33-8 (Methanediol, 1-acetate) Related Products
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